4-(3-Chloro-4-formyl-phenoxy)-benzonitrile

• Molecular Formula: C14H8ClNO2
• Molecular Weight: 257.67 g/mol
• IUPAC Name: 4-(3-chloro-4-formylphenoxy)benzonitrile
• InChI: InChI=1S/C14H8ClNO2/c15-14-7-13(6-3-11(14)9-17)18-12-4-1-10(8-16)2-5-12/h1-7,9H
• InChI Key: FCBGZPVSOZLWKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OC2=CC(=C(C=C2)C=O)Cl

Description

4-(3-Chloro-4-formyl-phenoxy)-benzonitrile is a useful research compound. Its molecular formula is C14H8ClNO2 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Dissolve 2-chloro-4-hydroxy-benzaldehyde (1.09 g, 7.01 mmol) in DMF (10 mL), add K2CO3 (1.06 g, 7.7 mmol) and 4-fluorobenzonitrile (932 mg, 7.7 mmol), heat the mixture at 130° C. overnight. Add water and extract the aqueous layer with EtOAc. Combine organic layers and dry over Na2SO4. Eliminate the solvent and purify by flash chromatography on silica gel (eluent: EtOAc/hexane 15/85) to give the title compound (240 mg, 14%). 1H -NMR (CDCl3, 300 MHz): 10.40 (s, 1H), 7.98 (d, 1H, J=8.6 Hz), 7.74-7.71 (m, 2H), 7.17-7.00 (m, 4H).

Synthesis routes and methods II

Procedure details